Cas no 2107022-99-9 (methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2107022-99-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5799838
• PubChem ID: 165875932
• Update Time: 2025-05-26

methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1738017
• 2107022-99-9

• Inchi： 1S/C9H14N2O3/c1-11-5-6(8(12)4-10)3-7(11)9(13)14-2/h3,5,8,12H,4,10H2,1-2H3
• InChI Key： MJBBJRUPGIJTBV-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2107022-99-9): A Comprehensive Overview

Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2107022-99-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrole derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The unique structural features of this compound, particularly its amino and hydroxyethyl side chains, contribute to its multifaceted interactions with biological targets, making it a promising candidate for further investigation.

The< strong>pyrrole ring core of Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate is a well-known scaffold in medicinal chemistry, often found in natural products and synthetic drugs. Pyrroles are characterized by their ability to form stable complexes with metal ions, which can be exploited in various therapeutic applications. Additionally, the< strong>amino group and< strong>hydroxyethyl moiety attached to the pyrrole ring introduce polar functionalities that enhance solubility and binding affinity to biological targets. These features make the compound an attractive candidate for designing novel therapeutic agents.

In recent years, there has been growing interest in< strong>pyrrole derivatives due to their potential as pharmacological agents. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate molecule has been investigated for its ability to interact with various enzymes and receptors, suggesting its potential as a lead compound in drug discovery.

One of the most compelling aspects of Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate is its structural flexibility, which allows it to adopt multiple conformations upon binding to biological targets. This flexibility can be advantageous in drug design, as it may enhance binding affinity and reduce the likelihood of resistance development. Furthermore, the presence of both< strong>hydrogen bonding donors (amino and hydroxy groups) and acceptors (carboxylate group) makes this compound well-suited for interactions with polar residues in proteins.

The< strong>Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate molecule has also been studied in the context of metal ion chelation. Pyrroles are known to form stable complexes with transition metals such as iron, copper, and zinc, which are involved in various physiological processes. By binding to these metal ions, pyrrole derivatives can modulate enzyme activity and cellular signaling pathways. This property has been explored in the development of antiviral and anticancer agents.

In addition to its biological activities, Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate exhibits interesting chemical properties that make it a valuable tool in synthetic chemistry. The< strong>methylene group between the amino and hydroxy groups provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This versatility has led to numerous synthetic strategies being developed for this class of molecules.

The< strong>CAS number 2107022-99-9 provides a unique identifier for this compound, ensuring accurate tracking and documentation in scientific literature and patent filings. This standardized identification system is crucial for maintaining consistency across different research groups and industries. The CAS registry number also facilitates database searches and literature reviews, making it easier for researchers to access relevant information about this compound.

The synthesis of Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the pyrrole ring followed by functionalization with the amino and hydroxyethyl side chains. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure regioselectivity and minimize side reactions.

The pharmacological evaluation of Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preclinical studies have shown that this compound exhibits antitumor activity by interfering with cancer cell proliferation and survival mechanisms.

The< strong>Molecular Modeling studies have provided valuable insights into the binding mode of Methyl 4-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate with its target proteins. These studies have helped identify key interaction points between the compound and its biological receptors, guiding further optimization efforts. By understanding the structural basis of binding interactions, researchers can design analogs with enhanced potency and selectivity.

The< strong-pharmacokinetic profile of Methyl 4-(2-amino-1-hydroxyethy)-l-methyI-IH-pyrrol~e-z~arboxylate is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These pharmacokinetic properties make it a suitable candidate for further development into an oral therapeutic agent.

The future prospects for Methyl 4-(Z-amino-l-hydroxyethyI)-l-methyll-IH-pyrrol~e-z~arboxylate are promising given its diverse biological activities and favorable pharmacokinetic profile. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the translation of this compound from bench research to clinical use.